Cas no 1525515-58-5 (2-(5-bromo-2-fluorophenyl)pentan-2-ol)
2-(5-bromo-2-fluorophenyl)pentan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-bromo-2-fluorophenyl)pentan-2-ol
-
- Inchi: 1S/C11H14BrFO/c1-3-6-11(2,14)9-7-8(12)4-5-10(9)13/h4-5,7,14H,3,6H2,1-2H3
- InChI Key: VALZWIYVYGSTJF-UHFFFAOYSA-N
- SMILES: C(C1C=C(C=CC=1F)Br)(O)(C)CCC
2-(5-bromo-2-fluorophenyl)pentan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB604000-250mg |
2-(5-Bromo-2-fluorophenyl)pentan-2-ol; . |
1525515-58-5 | 250mg |
€379.90 | 2024-04-19 | ||
| abcr | AB604000-500mg |
2-(5-Bromo-2-fluorophenyl)pentan-2-ol; . |
1525515-58-5 | 500mg |
€519.80 | 2024-04-19 | ||
| abcr | AB604000-1g |
2-(5-Bromo-2-fluorophenyl)pentan-2-ol; . |
1525515-58-5 | 1g |
€706.20 | 2024-04-19 | ||
| abcr | AB604000-5g |
2-(5-Bromo-2-fluorophenyl)pentan-2-ol; . |
1525515-58-5 | 5g |
€2386.50 | 2024-04-19 |
2-(5-bromo-2-fluorophenyl)pentan-2-ol Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 2-(5-bromo-2-fluorophenyl)pentan-2-ol
Introduction to 2-(5-bromo-2-fluorophenyl)pentan-2-ol (CAS No. 1525515-58-5)
2-(5-bromo-2-fluorophenyl)pentan-2-ol, identified by its Chemical Abstracts Service number 1525515-58-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a pentan-2-ol backbone substituted with a 5-bromo-2-fluorophenyl group, has garnered attention due to its structural versatility and potential biological activities. The presence of both bromine and fluorine atoms introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery efforts.
The synthesis and exploration of 2-(5-bromo-2-fluorophenyl)pentan-2-ol have been central to several recent studies aiming to develop novel therapeutic agents. The compound's dual halogenation pattern suggests potential applications in modulating enzyme activities and receptor interactions, which are critical for designing small-molecule drugs. In particular, the fluorine substituent is known to enhance metabolic stability and binding affinity, while the bromine atom can serve as a handle for further chemical modifications.
Recent advancements in computational chemistry have enabled the prediction of binding affinities and pharmacokinetic profiles for 2-(5-bromo-2-fluorophenyl)pentan-2-ol, facilitating the rational design of derivatives with improved efficacy. Molecular docking studies have identified this compound as a promising candidate for inhibiting targets associated with inflammatory diseases and neurological disorders. The phenyl ring's halogenation pattern also aligns with the development of antiviral and anticancer agents, where such structural motifs are frequently observed in lead compounds.
In vitro experiments have begun to elucidate the biological significance of CAS No. 1525515-58-5. Initial screening assays suggest that this compound exhibits moderate activity against certain kinases, which are key enzymes in signal transduction pathways implicated in cancer progression. The combination of bromine and fluorine substituents appears to fine-tune its interaction with protein targets, potentially leading to selective inhibition. Furthermore, the alcohol functional group at the pentan chain provides a site for hydrogen bonding interactions, which could enhance binding stability in drug-receptor complexes.
The synthetic pathways for preparing 2-(5-bromo-2-fluorophenyl)pentan-2-ol have been optimized to ensure high yields and purity, critical for subsequent pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the core structure efficiently. These methods not only streamline production but also allow for easy diversification of the molecule's framework, enabling the generation of a library of analogs for structure-activity relationship studies.
One of the most compelling aspects of CAS No. 1525515-58-5 is its potential as a building block for more complex drug candidates. By leveraging its reactive sites—such as the hydroxyl group and halogen atoms—chemists can introduce additional functional groups or link this scaffold to other pharmacophores. Such modifications can be guided by machine learning models that predict molecular properties based on large datasets, accelerating the discovery process.
The integration of experimental data with computational predictions has been instrumental in understanding the behavior of 2-(5-bromo-2-fluorophenyl)pentan-2-ol in biological systems. Techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its molecular conformation and interactions, while X-ray crystallography has revealed detailed structures of complexes formed with biological targets. These high-resolution data are essential for refining pharmacological models and guiding further optimization efforts.
Future research directions may explore the use of CAS No. 1525515-58-5 in combination therapies, where it could synergize with other drugs to enhance therapeutic outcomes. Its ability to modulate multiple targets simultaneously makes it an attractive candidate for polypharmacological approaches, which are increasingly recognized as effective strategies against complex diseases like cancer and neurodegenerative disorders.
The development of novel pharmaceuticals relies heavily on access to well-characterized compounds like strong>2-(5-bromo-2-fluorophenyl)pentan-2-ol (CAS No. 1525515-58-5). As research progresses, this molecule is expected to contribute significantly to our understanding of drug design principles and may eventually lead to new treatments that improve patient care worldwide.
1525515-58-5 (2-(5-bromo-2-fluorophenyl)pentan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)